Cas no 1354224-36-4 (1-cyclopropyl-1H-indazol-4-amine)

• Product Name: 1-cyclopropyl-1H-indazol-4-amine
• CAS No: 1354224-36-4
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• CID: 5950924
• PubChem ID: 89538467
• Update Time: 2025-06-08

1-cyclopropyl-1H-indazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Indazol-4-amine, 1-cyclopropyl-
• 1-cyclopropyl-1H-indazol-4-amine
• EN300-1644883
• 1354224-36-4
• SCHEMBL14910824

• Inchi： 1S/C10H11N3/c11-9-2-1-3-10-8(9)6-12-13(10)7-4-5-7/h1-3,6-7H,4-5,11H2
• InChI Key： SEVRJGSKOIRIDJ-UHFFFAOYSA-N
• SMILES： N1(C2CC2)C2=C(C(N)=CC=C2)C=N1

Computed Properties

• Exact Mass: 173.095297364g/mol
• Monoisotopic Mass: 173.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 372.6±15.0 °C(Predicted)
• pka: 4.02±0.30(Predicted)

Additional information on 1-cyclopropyl-1H-indazol-4-amine

Introduction to 1-cyclopropyl-1H-indazol-4-amine (CAS No. 1354224-36-4)

1-cyclopropyl-1H-indazol-4-amine, identified by its Chemical Abstracts Service (CAS) number 1354224-36-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural uniqueness and potential biological activities, making it a subject of extensive study in drug discovery and development.

The molecular structure of 1-cyclopropyl-1H-indazol-4-amine features a cyclopropyl substituent attached to an indazole core, which is flanked by an amine group at the 1-position and a hydrogen atom at the 4-position. This configuration imparts distinct electronic and steric properties to the molecule, influencing its interactions with biological targets. The cyclopropyl group, known for its rigid three-membered ring, can enhance binding affinity by introducing conformational constraints, while the indazole scaffold is a privileged structure in medicinal chemistry, often associated with bioactivity in various therapeutic areas.

In recent years, there has been growing interest in indazole derivatives as pharmacological agents due to their broad spectrum of biological activities. Studies have demonstrated that indazole-based compounds exhibit potential in modulating enzyme inhibition, receptor binding, and signal transduction pathways. Specifically, 1-cyclopropyl-1H-indazol-4-amine has been investigated for its potential role in inhibiting certain kinases and transcription factors, which are implicated in cancer progression and inflammatory diseases.

One of the most compelling aspects of 1-cyclopropyl-1H-indazol-4-amine is its structural versatility, which allows for further chemical modification to optimize pharmacokinetic properties and target specificity. Researchers have explored various derivatives of this compound, incorporating different substituents at the cyclopropyl ring and other positions on the indazole core. These modifications have led to the identification of novel analogs with enhanced potency and reduced toxicity.

The synthesis of 1-cyclopropyl-1H-indazol-4-amine typically involves multi-step organic reactions, starting from commercially available precursors such as 2-aminoindazole and cyclopropanecarboxaldehyde. The process often requires careful optimization of reaction conditions to achieve high yields and purity. Advanced synthetic techniques, including transition metal catalysis and flow chemistry, have been employed to improve efficiency and scalability.

From a computational chemistry perspective, 1-cyclopropyl-1H-indazol-4-amine has been subjected to molecular modeling studies to elucidate its binding interactions with biological targets. These studies have provided valuable insights into the compound's mechanism of action and have guided the design of more effective derivatives. For instance, virtual screening algorithms have been used to identify potential binding pockets on target proteins, facilitating the rational design of inhibitors.

Preclinical studies have also shed light on the pharmacological profile of 1-cyclopropyl-1H-indazol-4-amine. In vitro assays have demonstrated its ability to inhibit specific enzymes relevant to cancer therapy, such as tyrosine kinases. Additionally, animal models have been utilized to assess its efficacy and safety in vivo. These studies have highlighted the compound's potential as a lead candidate for further development into a therapeutic agent.

The pharmacokinetic properties of 1-cyclopropyl-1H-indazol-4-amine are another critical area of investigation. Absorption, distribution, metabolism, and excretion (ADME) studies have been conducted to evaluate its bioavailability and persistence in biological systems. Understanding these parameters is essential for optimizing drug delivery formulations and ensuring therapeutic efficacy.

Recent advancements in biotechnology have enabled high-throughput screening (HTS) approaches for identifying novel bioactive compounds like 1-cyclopropyl-1H-indazol-4-amine. HTS platforms allow for rapid testing of large libraries of compounds against diverse biological targets, accelerating the drug discovery process. This technology has been instrumental in identifying new leads for further optimization.

The role of 1-cyclopropyl-1H-indazol-4-amine in addressing unmet medical needs remains an active area of research. Ongoing studies aim to explore its potential in treating various diseases by modulating key biological pathways. Collaborative efforts between academic institutions and pharmaceutical companies are fostering innovation in this field.

In conclusion, 1-cyclopropyl-1H-indazol - 4 - amine (CAS No. 13542 24 -36 - 4) represents a promising compound with significant therapeutic potential. Its unique structural features and demonstrated biological activities make it a valuable asset in pharmaceutical research. As our understanding of molecular interactions continues to evolve, this compound will likely play an increasingly important role in the development of novel therapeutics for human health.